Cas no 671225-39-1 (CARDIOGENOL C HYDROCHLORID)

• Product Name: CARDIOGENOL C HYDROCHLORID
• CAS No: 671225-39-1
• MF: C₁₃H₁₆N₄O₂
• MW: 260.291742324829
• MDL: MFCD06798334
• CID: 965416
• PubChem ID: 24724440
• Update Time: 2025-10-30

CARDIOGENOL C HYDROCHLORID Chemical and Physical Properties

Names and Identifiers

• CARDIOGENOL C HYDROCHLORID
• Cardiogenol C (hydrochloride)
• Cardiogenol C HCl
• Cardiogenol C hydrochloride
• 4-(2-Hydroxyethylamino)-2-(4-methoxyphenylamino)-pyrimidine hydrochloride
• 2-((2-((4-methoxyphenyl)amino)pyrimidin-4-yl)amino)ethan-1-ol
• HY-12319
• Cardiogenol
• cardiogenol-C
• BCBcMAP01_000249
• F15201
• NCGC00165770-03
• LKBSMPFEKIBRGC-UHFFFAOYSA-N
• NCGC00165770-01
• Q27165429
• HSCI1_000039
• 2-((2-((4-Methoxyphenyl)amino)pyrimidin-4-yl)amino)ethanol
• 2-({2-[(4-methoxyphenyl)amino]pyrimidin-4-yl}amino)ethan-1-ol
• SCHEMBL8286309
• Ethanol, 2-[[2-[(4-methoxyphenyl)amino]-4-pyrimidinyl]amino]-
• Cardiogenol C
• 2-[[2-(4-methoxyanilino)pyrimidin-4-yl]amino]ethanol
• 671225-39-1
• 2-(2-(4-methoxyphenylamino)pyrimidin-4-ylamino)ethanol
• CS-0011058
• CHEMBL1241078
• SB57927
• 2-[[2-(4-methoxyanilino)-4-pyrimidinyl]amino]ethanol
• BCP16146
• AS-47675
• AKOS015994753
• 2-(2-(4-methoxyphenylamino)pyrimidin-4-ylamino)ethanol hydrochloride
• BRD-K99174507-001-01-6
• 2-[[2-[(4-Methoxyphenyl)amino]-4-pyrimidinyl]amino]ethanol
• CHEBI:93736
• 2-({2-[(4-METHOXYPHENYL)AMINO]PYRIMIDIN-4-YL}AMINO)ETHANOL
• DB-216242
• Cardiogenol C (hydrochloride)?
• 2-((2-((4-Methoxyphenyl)amino)-4-pyrimidinyl)amino)ethanol
• BRD-K99174507-003-02-0

• MDL： MFCD06798334
• Inchi： 1S/C13H16N4O2/c1-19-11-4-2-10(3-5-11)16-13-15-7-6-12(17-13)14-8-9-18/h2-7,18H,8-9H2,1H3,(H2,14,15,16,17)
• InChI Key： LKBSMPFEKIBRGC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC1=NC=CC(=N1)NCCO

Computed Properties

• Exact Mass: 296.10400
• Monoisotopic Mass: 260.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• Density: 1.305
• Boiling Point: 520.3°C at 760 mmHg
• Flash Point: 268.5°C
• Refractive Index: 1.667
• Solubility: H2O: 10 mg/mL, soluble
• PSA: 79.30000
• LogP: 2.58100

CARDIOGENOL C HYDROCHLORID Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R36/37/38

Additional information on CARDIOGENOL C HYDROCHLORID

CARDIOGENOL C HYDROCHLORID (CAS No. 671225-39-1): A Promising Compound in Cardiovascular Research

CARDIOGENOL C HYDROCHLORID (CAS No. 671225-39-1) is a novel compound that has garnered significant attention in the field of cardiovascular research due to its unique pharmacological properties and potential therapeutic applications. This compound, a derivative of the natural product Cardiogenol C, has been extensively studied for its ability to modulate various cardiovascular functions and its potential in treating cardiovascular diseases.

The chemical structure of CARDIOGENOL C HYDROCHLORID is characterized by its complex arrangement of functional groups, which contribute to its biological activity. Recent studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new cardiovascular therapies. The hydrochloride salt form of Cardiogenol C enhances its solubility and bioavailability, which are crucial factors for its effective use in both preclinical and clinical settings.

In preclinical studies, CARDIOGENOL C HYDROCHLORID has demonstrated significant efficacy in reducing myocardial ischemia-reperfusion injury, a common complication following heart attacks. This effect is attributed to its ability to inhibit the production of reactive oxygen species (ROS) and reduce inflammation in cardiac tissues. Additionally, it has been shown to improve endothelial function and reduce vascular resistance, which are key factors in maintaining healthy blood flow and preventing the progression of cardiovascular diseases.

The mechanism of action of CARDIOGENOL C HYDROCHLORID involves multiple pathways. It has been found to activate the Nrf2 pathway, a critical cellular defense mechanism against oxidative stress. By upregulating the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase, CARDIOGENOL C HYDROCHLORID helps protect cells from oxidative damage. Furthermore, it modulates the activity of inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and promoting tissue repair.

Clinical trials involving CARDIOGENOL C HYDROCHLORID are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with minimal side effects. These findings have paved the way for more advanced clinical trials, including phase II and III studies, which aim to further validate its therapeutic potential in specific cardiovascular conditions such as coronary artery disease and heart failure.

Beyond its cardiovascular applications, CARDIOGENOL C HYDROCHLORID has also shown promise in other areas of medical research. For instance, it has been investigated for its potential neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease. The compound's ability to reduce oxidative stress and inflammation may offer new avenues for treating these debilitating conditions.

The development of CARDIOGENOL C HYDROCHLORID as a therapeutic agent is an ongoing process that involves collaboration between chemists, biologists, and clinicians. Ongoing research is focused on optimizing the formulation and delivery methods to enhance its therapeutic effects while minimizing potential side effects. Additionally, efforts are being made to identify biomarkers that can predict patient response to treatment, which will be crucial for personalized medicine approaches.

In conclusion, CARDIOGENOL C HYDROCHLORID (CAS No. 671225-39-1) represents a significant advancement in the field of cardiovascular research. Its unique pharmacological properties and promising preclinical results make it a valuable candidate for further development as a novel therapeutic agent. As research continues to uncover new insights into its mechanisms of action and clinical applications, it is likely that this compound will play an increasingly important role in the treatment of cardiovascular diseases.